![molecular formula C12H15BrN4O4 B2801508 Butyric acid 2-(8-bromo-3-methyl-2,6-dioxo-1,2,3,6-tetrahydro-purin-7-yl)-ethyl ester CAS No. 299419-60-6](/img/structure/B2801508.png)
Butyric acid 2-(8-bromo-3-methyl-2,6-dioxo-1,2,3,6-tetrahydro-purin-7-yl)-ethyl ester
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Description
Butyric acid 2-(8-bromo-3-methyl-2,6-dioxo-1,2,3,6-tetrahydro-purin-7-yl)-ethyl ester is a useful research compound. Its molecular formula is C12H15BrN4O4 and its molecular weight is 359.18. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Activities
A study by Sharma et al. (2004) focused on synthesizing compounds similar in structure to Butyric acid 2-(8-bromo-3-methyl-2,6-dioxo-1,2,3,6-tetrahydro-purin-7-yl)-ethyl ester. These compounds showed potential antimicrobial activities against both Gram-positive and Gram-negative bacteria. This suggests the potential application of such compounds in developing new antibiotics or antimicrobial agents.
Organic Synthesis and Chemical Reactions
Several studies have explored the use of similar butyric acid esters in organic synthesis. For example, Roomi and Macdonald (1970) discussed the synthesis of pyrrole derivatives, indicating the role of butyric acid esters in synthesizing heterocyclic compounds. Similarly, Zhu et al. (2003) utilized butyric acid esters in a phosphine-catalyzed annulation process to create tetrahydropyridines, highlighting their utility in complex organic reactions.
Polymer and Material Science
In the field of polymer and material science, butyric acid esters have been investigated for various applications. For instance, Lv et al. (2014) studied a derivative of butyric acid ester in the context of organic solar cells, indicating its potential use in renewable energy technologies.
Pharmaceutical and Medicinal Chemistry
Butyric acid esters have also been explored in pharmaceutical research. Mosti et al. (1992) synthesized derivatives of butyric acid for evaluating their cardiotonic activity, which suggests potential applications in developing cardiovascular drugs.
Analytical Chemistry
Butyric acid esters have been utilized in analytical chemistry as well. Ming (2007) analyzed a derivative of butyric acid using gas chromatography-mass spectrometry, demonstrating its application in chemical analysis.
properties
IUPAC Name |
2-(8-bromo-3-methyl-2,6-dioxopurin-7-yl)ethyl butanoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15BrN4O4/c1-3-4-7(18)21-6-5-17-8-9(14-11(17)13)16(2)12(20)15-10(8)19/h3-6H2,1-2H3,(H,15,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KTYVAHSELJNLDP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(=O)OCCN1C2=C(N=C1Br)N(C(=O)NC2=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15BrN4O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
359.18 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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